Cas no 1554829-83-2 (1-(4-fluorophenyl)-1H-pyrazol-5-ylmethanamine)

1-(4-Fluorophenyl)-1H-pyrazol-5-ylmethanamine is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-fluorophenyl group attached to a pyrazole core, with an aminomethyl substituent at the 5-position, offering versatility in synthetic modifications. The fluorine atom enhances metabolic stability and bioavailability, making it a valuable intermediate for drug discovery. The compound’s amine functionality allows for further derivatization, enabling the development of targeted bioactive molecules. Its well-defined chemical properties and purity make it suitable for use in high-precision research, particularly in the study of receptor-binding interactions and enzyme inhibition. This compound is typically handled under controlled conditions due to its reactive nature.
1-(4-fluorophenyl)-1H-pyrazol-5-ylmethanamine structure
1554829-83-2 structure
Product name:1-(4-fluorophenyl)-1H-pyrazol-5-ylmethanamine
CAS No:1554829-83-2
MF:C10H10FN3
MW:191.204905033112
CID:6398704
PubChem ID:83877731

1-(4-fluorophenyl)-1H-pyrazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluorophenyl)-1H-pyrazol-5-ylmethanamine
    • 1554829-83-2
    • EN300-1591453
    • [1-(4-fluorophenyl)-1H-pyrazol-5-yl]methanamine
    • Inchi: 1S/C10H10FN3/c11-8-1-3-9(4-2-8)14-10(7-12)5-6-13-14/h1-6H,7,12H2
    • InChI Key: SIJITAVJRNAJFR-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N1C(=CC=N1)CN

Computed Properties

  • Exact Mass: 191.08587549g/mol
  • Monoisotopic Mass: 191.08587549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų
  • XLogP3: 0.9

1-(4-fluorophenyl)-1H-pyrazol-5-ylmethanamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1591453-2.5g
[1-(4-fluorophenyl)-1H-pyrazol-5-yl]methanamine
1554829-83-2
2.5g
$2688.0 2023-06-04
Enamine
EN300-1591453-10.0g
[1-(4-fluorophenyl)-1H-pyrazol-5-yl]methanamine
1554829-83-2
10g
$5897.0 2023-06-04
Enamine
EN300-1591453-0.5g
[1-(4-fluorophenyl)-1H-pyrazol-5-yl]methanamine
1554829-83-2
0.5g
$1316.0 2023-06-04
Enamine
EN300-1591453-2500mg
[1-(4-fluorophenyl)-1H-pyrazol-5-yl]methanamine
1554829-83-2
2500mg
$1931.0 2023-09-23
Enamine
EN300-1591453-100mg
[1-(4-fluorophenyl)-1H-pyrazol-5-yl]methanamine
1554829-83-2
100mg
$867.0 2023-09-23
Enamine
EN300-1591453-0.1g
[1-(4-fluorophenyl)-1H-pyrazol-5-yl]methanamine
1554829-83-2
0.1g
$1207.0 2023-06-04
Enamine
EN300-1591453-0.25g
[1-(4-fluorophenyl)-1H-pyrazol-5-yl]methanamine
1554829-83-2
0.25g
$1262.0 2023-06-04
Enamine
EN300-1591453-1.0g
[1-(4-fluorophenyl)-1H-pyrazol-5-yl]methanamine
1554829-83-2
1g
$1371.0 2023-06-04
Enamine
EN300-1591453-0.05g
[1-(4-fluorophenyl)-1H-pyrazol-5-yl]methanamine
1554829-83-2
0.05g
$1152.0 2023-06-04
Enamine
EN300-1591453-50mg
[1-(4-fluorophenyl)-1H-pyrazol-5-yl]methanamine
1554829-83-2
50mg
$827.0 2023-09-23

Additional information on 1-(4-fluorophenyl)-1H-pyrazol-5-ylmethanamine

1-(4-Fluorophenyl)-1H-pyrazol-5-ylmethanamine: An Overview of Its Properties and Applications

1-(4-Fluorophenyl)-1H-pyrazol-5-ylmethanamine (CAS No. 1554829-83-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-fluorophenylpyrazole-5-methanamine, is characterized by its unique structural features, which include a pyrazole ring and a fluorinated phenyl group. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 1-(4-fluorophenyl)-1H-pyrazol-5-ylmethanamine is composed of a pyrazole ring, which is a five-membered heterocyclic compound with two nitrogen atoms. The presence of the fluorine atom on the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design. The amine group attached to the pyrazole ring provides additional functional versatility, enabling the formation of various derivatives with diverse biological activities.

Recent studies have highlighted the potential of 1-(4-fluorophenyl)-1H-pyrazol-5-ylmethanamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(4-fluorophenyl)-1H-pyrazol-5-ylmethanamine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated by its ability to interfere with viral entry and replication processes, making it a valuable lead compound for the development of new antiviral therapies.

The pharmacokinetic properties of 1-(4-fluorophenyl)-1H-pyrazol-5-ylmethanamine have also been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its potential use as an oral therapeutic agent. Furthermore, its low toxicity profile and minimal side effects make it a safe candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-fluorophenyl)-1H-pyrazol-5-ylmethanamine in various therapeutic applications. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, 1-(4-fluorophenyl)-1H-pyrazol-5-ylmethanamine (CAS No. 1554829-83-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.

Recommend Articles

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk